2-Bromo-3-(2-chlorophenyl)-1-propene

• IUPAC Name: 1-(2-bromoprop-2-enyl)-2-chlorobenzene
• InChI: InChI=1S/C9H8BrCl/c1-7(10)6-8-4-2-3-5-9(8)11/h2-5H,1,6H2
• InChI Key: BJBQDHSUGTZDJK-UHFFFAOYSA-N
• Canonical SMILES: C=C(CC1=CC=CC=C1Cl)Br
• Molecular Formula: C9H8BrCl
• DSSTOX Substance ID: DTXSID30641107
• Molecular Weight: 231.51 g/mol
• CAS No.: 731772-01-3

Description

2-Bromo-3-(2-chlorophenyl)-1-propene is a useful research compound. Its molecular formula is C9H8BrCl and its molecular weight is 231.51 g/mol. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Material Science

• Catalyst-Transfer Polycondensation: This technique involves the Ni-catalyzed chain-growth polymerization of specific monomers, such as 2-bromo-5-chloromagnesio-3-hexylthiophene, leading to well-defined polythiophenes with low polydispersity. The process is known as "catalyst-transfer polycondensation" and allows for the precise control of polymer chain length and molecular weight through the feed ratio of monomer to Ni catalyst (Miyakoshi, Yokoyama, & Yokozawa, 2005).
• Block Copolymer Synthesis: The method extends to the synthesis of block copolymers combining polythiophenes with hydrophilic and hydrophobic side chains. This approach utilizes a catalyst-transfer condensation polymerization mechanism, providing materials with potential applications in advanced polymer architectures (Yokozawa, Adachi, Miyakoshi, & Yokoyama, 2007).

Organic Synthesis and Chemical Reactivity

• Intermediate for Synthesis: Derivatives of 2-bromo-3-(2-chlorophenyl)-1-propene serve as intermediates in the synthesis of complex organic molecules. For example, they are used in the preparation of important intermediates for agrochemical products, demonstrating their role in synthetic organic chemistry (Peng, 2012).
• Regiochemistry in Nucleophilic Attack: The compound's derivatives have been studied for their behavior in nucleophilic attacks, particularly the regiochemistry of such reactions in the presence of catalysts and various nucleophiles. This research contributes to a deeper understanding of reaction mechanisms and the development of more efficient synthetic routes (Organ, Arvanitis, & Hynes, 2003).

Crystallography and Molecular Structure

• Structural Analysis: The structural aspects of compounds related to this compound have been elucidated through crystallographic studies. These investigations provide insights into molecular conformations, intermolecular interactions, and the implications of these structural characteristics on reactivity and properties (Jasinski, Butcher, Narayana, Veena, & Yathirajan, 2009).